Cas no 93619-29-5 (Benzoic acid,4-[[(phenylamino)carbonyl]amino]-, 2-methylpropyl ester)
93619-29-5 structure
Product Name:Benzoic acid,4-[[(phenylamino)carbonyl]amino]-, 2-methylpropyl ester
CAS No:93619-29-5
MF:C18H20N2O3
MW:312.363004684448
CID:817813
PubChem ID:295367
Update Time:2025-04-19
Benzoic acid,4-[[(phenylamino)carbonyl]amino]-, 2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[[(phenylamino)carbonyl]amino]-, 2-methylpropyl ester
- NSC164528
- 2-Methylpropyl 4-[(phenylcarbamoyl)amino]benzoate
- DTXSID20304198
- SCHEMBL11006811
- NSC-164528
- AKOS002945718
- 93619-29-5
- Oprea1_781377
-
- Inchi: 1S/C18H20N2O3/c1-13(2)12-23-17(21)14-8-10-16(11-9-14)20-18(22)19-15-6-4-3-5-7-15/h3-11,13H,12H2,1-2H3,(H2,19,20,22)
- InChI Key: YTYBYDKUZWYMEI-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)NC(NC1C=CC=CC=1)=O)=O)CC(C)C
Computed Properties
- Exact Mass: 312.147393
- Monoisotopic Mass: 312.147393
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4
- XLogP3: 3.7
Experimental Properties
- Density: 1.212
- Boiling Point: 378.9°Cat760mmHg
- Flash Point: 183°C
- Refractive Index: 1.621
Benzoic acid,4-[[(phenylamino)carbonyl]amino]-, 2-methylpropyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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